2-[[[3-(Methoxymethyl)benzoyl]amino]methyl]-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-[[[3-(methoxymethyl)benzoyl]amino]methyl]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C14H14N2O4S/c1-20-7-9-3-2-4-10(5-9)13(17)15-6-12-16-11(8-21-12)14(18)19/h2-5,8H,6-7H2,1H3,(H,15,17)(H,18,19)
• InChI Key: OKSIZDBEZOBSAV-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=CC=C1)C(=O)NCC2=NC(=CS2)C(=O)O
• Molecular Formula: C14H14N2O4S
• Molecular Weight: 306.34 g/mol

Description

2-[[[3-(Methoxymethyl)benzoyl]amino]methyl]-1,3-thiazole-4-carboxylic acid is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. This compound is also known as MTCA and has been studied for its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of MTCA is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in cells. MTCA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to modulate the activity of various transcription factors, such as nuclear factor-kappa B (NF-κB) and activator protein-1 (AP-1), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
MTCA has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that MTCA can inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect against oxidative stress. In vivo studies have shown that MTCA can reduce inflammation and oxidative stress in animal models of disease, such as arthritis and colitis.

Advantages and Limitations for Lab Experiments

MTCA has several advantages for use in lab experiments, including its high purity, stability, and solubility in water and organic solvents. However, there are also some limitations to its use, such as its relatively high cost and the need for specialized equipment and expertise to synthesize and analyze the compound.

Future Directions

There are several future directions for research on MTCA, including:
1. Further investigation of its mechanism of action and potential targets in cells.
2. Development of new synthesis methods to improve the yield and purity of the compound.
3. Exploration of its potential applications in the treatment of various diseases, such as cancer, inflammatory disorders, and neurodegenerative diseases.
4. Investigation of its potential use as a plant growth regulator and stress protectant in agriculture.
5. Development of new materials based on MTCA and its derivatives with unique properties, such as conductivity or catalytic activity.
In conclusion, MTCA is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been investigated, and there is still much to learn about this compound and its derivatives.

Synthesis Methods

MTCA can be synthesized through a multi-step reaction process. The first step involves the reaction of 2-aminothiazole with benzaldehyde to form 2-[(benzylidene)amino]thiazole. The second step involves the reaction of this intermediate with methyl 3-bromopropionate to form 2-[[[3-(methoxymethyl)benzoyl]amino]methyl]-1,3-thiazole-4-carboxylic acid. This synthesis method has been optimized to improve the yield and purity of the final product.

Scientific Research Applications

MTCA has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, MTCA has been investigated for its anti-inflammatory, antioxidant, and anticancer properties. In agriculture, MTCA has been studied for its ability to enhance plant growth and protect against various stresses. In materials science, MTCA has been explored for its potential use in the development of new materials with unique properties.